Cas no 2228296-05-5 (3-(6-chloropyridin-3-yl)but-3-en-1-amine)

3-(6-Chloropyridin-3-yl)but-3-en-1-amine is a versatile intermediate in organic synthesis, particularly valuable for its reactive amine and chloropyridinyl functional groups. The compound features a butenyl linker, enabling further derivatization through addition or coupling reactions, while the 6-chloropyridinyl moiety offers opportunities for nucleophilic substitution or metal-catalyzed cross-coupling. Its structural flexibility makes it useful in pharmaceutical and agrochemical research, where it can serve as a building block for bioactive molecules. The presence of both amine and chloropyridine groups allows for selective modifications, enhancing its utility in targeted synthesis. This compound is typically handled under controlled conditions due to its reactivity.
3-(6-chloropyridin-3-yl)but-3-en-1-amine structure
2228296-05-5 structure
Product Name:3-(6-chloropyridin-3-yl)but-3-en-1-amine
CAS No:2228296-05-5
MF:C9H11ClN2
MW:182.650040864944
CID:5980174
PubChem ID:165640333
Update Time:2025-06-14

3-(6-chloropyridin-3-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(6-chloropyridin-3-yl)but-3-en-1-amine
    • 2228296-05-5
    • EN300-1982132
    • Inchi: 1S/C9H11ClN2/c1-7(4-5-11)8-2-3-9(10)12-6-8/h2-3,6H,1,4-5,11H2
    • InChI Key: MXRKCCKCTORROJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)C(=C)CCN

Computed Properties

  • Exact Mass: 182.0610761g/mol
  • Monoisotopic Mass: 182.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.9Ų

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Additional information on 3-(6-chloropyridin-3-yl)but-3-en-1-amine

Comprehensive Introduction to 3-(6-chloropyridin-3-yl)but-3-en-1-amine (CAS No. 2228296-05-5)

3-(6-chloropyridin-3-yl)but-3-en-1-amine (CAS No. 2228296-05-5) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. Its unique molecular structure, featuring a chloropyridine moiety and an amine functional group, makes it a versatile intermediate for synthesizing various high-value derivatives. Researchers and industries are increasingly exploring its potential applications, driven by the growing demand for sustainable chemistry solutions and green synthesis methodologies.

The compound's 6-chloropyridin-3-yl segment is particularly noteworthy, as it is a common scaffold in many bioactive molecules. This structural feature aligns with current trends in drug discovery and crop protection, where heterocyclic compounds play a pivotal role. Recent studies highlight its utility in developing novel pesticides with improved efficacy and reduced environmental impact, addressing global concerns about food security and sustainable agriculture.

From a synthetic perspective, 3-(6-chloropyridin-3-yl)but-3-en-1-amine offers opportunities for click chemistry and catalytic transformations, which are hot topics in modern organic chemistry. Its but-3-en-1-amine side chain allows for further functionalization, enabling the creation of customized molecules for specific applications. This adaptability resonates with the rising interest in tailor-made chemicals and precision synthesis.

In the context of material science, this compound's potential extends to the development of advanced polymers and functional coatings. Its amine group can participate in polymerization reactions, while the chloropyridine unit may enhance thermal stability—a critical factor for industries focusing on high-performance materials. Such applications are increasingly relevant as the world shifts toward energy-efficient technologies and circular economy principles.

Analytical characterization of CAS No. 2228296-05-5 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards, a priority for laboratories and manufacturers aiming to meet regulatory requirements and industry benchmarks. The compound's stability profile and storage conditions are also frequently discussed topics among professionals seeking long-term material integrity.

Market trends indicate growing interest in 3-(6-chloropyridin-3-yl)but-3-en-1-amine as a research chemical, particularly in academic and industrial R&D settings. Its relevance to structure-activity relationship (SAR) studies and molecular design makes it a valuable tool for scientists exploring new chemical entities. Online search queries often focus on its synthesis protocols, supplier availability, and safety data, reflecting practical concerns in the scientific community.

Environmental considerations surrounding this compound are equally important. Its biodegradability and ecotoxicological profile are subjects of ongoing research, especially given the emphasis on green chemistry metrics and lifecycle assessment. These aspects align with broader societal shifts toward environmentally benign processes and responsible innovation in chemical production.

In conclusion, 3-(6-chloropyridin-3-yl)but-3-en-1-amine (CAS No. 2228296-05-5) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from agrochemical intermediates to functional materials—demonstrate how targeted molecular design can address diverse industrial challenges while contributing to scientific advancement and technological progress.

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